2-{[(Tert-butoxy)carbonyl]amino}-4-tert-butyl-1,3-oxazole-5-carboxylic acid

• Molecular Formula: C13H20N2O5
• Molecular Weight: 284.31 g/mol
• SMILES: CC(C)(C)C1=C(OC(=N1)NC(=O)OC(C)(C)C)C(=O)O
• InChI: InChI=1S/C13H20N2O5/c1-12(2,3)8-7(9(16)17)19-10(14-8)15-11(18)20-13(4,5)6/h1-6H3,(H,16,17)(H,14,15,18)
• InChIKey: UJUAMRSWUKVRRS-UHFFFAOYSA-N

2-{[(Tert-butoxy)carbonyl]amino}-4-tert-butyl-1,3-oxazole-5-carboxylic acid: A Sterically Shielded Boc-Amino-Oxazole Building Block for Procurement Specification

2-{[(Tert-butoxy)carbonyl]amino}-4-tert-butyl-1,3-oxazole-5-carboxylic acid (CAS 2060021-74-9, MW 284.31, C13H20N2O5) is a dual-protected heterocyclic amino acid surrogate featuring a Boc (tert-butoxycarbonyl)-protected 2-amino group, a sterically demanding 4-tert-butyl substituent, and a free 5-carboxylic acid handle on the 1,3-oxazole core . The compound is supplied at 95% purity and is primarily utilized as a functionalizable intermediate in peptidomimetic and heterocyclic library synthesis, where the combination of orthogonal protecting groups and the lipophilic tert-butyl motif enables modular downstream diversification .

Building Block Type

Dual-protected oxazole amino acid surrogate with orthogonal Boc and COOH handles

Steric Profile

4-tert-butyl group provides steric shielding and lipophilic character for downstream diversification

Workflow Integration

Supports modular peptidomimetic and heterocyclic library synthesis via amide coupling

Why 2-{[(Tert-butoxy)carbonyl]amino}-4-tert-butyl-1,3-oxazole-5-carboxylic acid Cannot Be Replaced by Simpler Boc-Oxazole Analogs

Substituting this compound with the widely available 2-((tert-butoxycarbonyl)amino)oxazole-5-carboxylic acid (CAS 903094-60-0, lacking the 4-tert-butyl group) would fundamentally alter key physicochemical determinants of molecular recognition: the ~2-unit drop in computed LogP (3.02 → 0.96), the increase from 2 to 4 freely rotatable bonds, and the addition of two hydrogen bond acceptor sites . These differences directly affect membrane permeability, conformational pre-organization, and metabolic stability of downstream products, making the unsubstituted analog unsuitable as a drop-in replacement in programs where lipophilicity and rigidity have been optimized around the 4-tert-butyl scaffold .

Replacing with simpler Boc-oxazole analog may shift critical properties

Target Compound

4-tert-butyl oxazole: LogP ~3.02, 5 HBA, 2 rotatable bonds, enhanced lipophilicity and conformational restriction

4-Unsubstituted Analog

CAS 903094-60-0: LogP ~0.96, 7 HBA, 4 rotatable bonds; lower membrane permeability and higher flexibility

The ~2-unit LogP difference and altered hydrogen bond acceptor geometry may affect passive permeability and conformational pre-organization of derived compounds; direct replacement without re-optimization may not preserve intended physicochemical profiles.

Quantitative Comparator Evidence for 2-{[(Tert-butoxy)carbonyl]amino}-4-tert-butyl-1,3-oxazole-5-carboxylic acid Selection

LogP Advantage: ~2-Unit Higher Lipophilicity Versus the 4-Unsubstituted Boc-Oxazole Analog

The 4-tert-butyl substituent on the target compound drives a computed LogP of 3.02 compared to 0.96 for 2-((tert-butoxycarbonyl)amino)oxazole-5-carboxylic acid (CAS 903094-60-0), which lacks any substituent at the 4-position. This represents an increase of 2.06 log units, corresponding to approximately 115-fold higher partitioning into organic phase .

LogP Advantage

Data to verify

ΔLogP = +2.06 (~115-fold higher lipophilicity)

Supports lipophilicity-driven design screening

Compared to 4-unsubstituted analog; computed values from vendor platforms

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 3.0173
Comparator Or Baseline	2-((tert-Butoxycarbonyl)amino)oxazole-5-carboxylic acid (CAS 903094-60-0): LogP = 0.96 (ACD/Labs predicted)
Quantified Difference	ΔLogP = +2.06 (~115-fold higher lipophilicity)
Conditions	Computed LogP values from vendor-published predicted data; target from Leyan computational platform; comparator from ChemSpider ACD/Labs Percepta v14.00

Why This Matters

Higher lipophilicity directly correlates with improved passive membrane permeability and may enhance blood-brain barrier penetration potential, making this building block more suitable for CNS-targeted peptidomimetic programs than the unsubstituted analog.

Reduced Hydrogen Bond Acceptor Count and Rotatable Bonds: Conformational Restriction Versus 4-Unsubstituted Analog

The target compound possesses 5 hydrogen bond acceptors (HBA) and 2 rotatable bonds, compared to 7 HBA and 4 rotatable bonds for the 4-unsubstituted analog 2-((tert-butoxycarbonyl)amino)oxazole-5-carboxylic acid. The reduction of 2 HBA sites and 2 rotatable bonds reflects the steric occlusion contributed by the 4-tert-butyl group, which restricts conformational freedom and reduces overall polarity .

Conformational Restriction

Data to verify

HBA reduced by 2; Rotatable bonds reduced by 2

May favor oral bioavailability parameters

Versus 4-unsubstituted analog; computed from vendor datasheets

Evidence Dimension	Hydrogen bond acceptor count and rotatable bond count
Target Compound Data	HBA = 5; Rotatable Bonds = 2
Comparator Or Baseline	2-((tert-Butoxycarbonyl)amino)oxazole-5-carboxylic acid (CAS 903094-60-0): HBA = 7; Rotatable Bonds = 4
Quantified Difference	ΔHBA = -2; ΔRotatable Bonds = -2
Conditions	Computed molecular descriptors from vendor datasheets (Leyan for target; ChemSpider ACD/Labs for comparator)

Why This Matters

Lower rotatable bond count is associated with improved oral bioavailability in drug-like molecules (Veber's rules); the reduced HBA count combined with higher LogP suggests superior passive permeability characteristics for downstream amide-coupled or deprotected products.

Moderate Lipophilicity Advantage Over 4-Trifluoromethyl Analog: Balanced Electron-Withdrawing and Steric Profile

When compared to the 4-trifluoromethyl analog 2-((tert-butoxycarbonyl)amino)-4-(trifluoromethyl)oxazole-5-carboxylic acid (CAS 1186404-80-7), the target 4-tert-butyl compound exhibits a higher computed LogP (3.02 vs. 2.74; Δ = +0.28), while both share identical TPSA (101.66 Ų), HBA (5), HBD (2), and rotatable bond counts (2) . The tert-butyl group provides purely steric and hydrophobic contributions without the electron-withdrawing inductive effect characteristic of CF3, offering a distinct electronic environment on the oxazole ring.

t-Bu vs CF3 Lipophilicity

Data to verify

LogP 3.02 vs 2.74; Δ +0.28; t-Bu is electron-neutral, CF3 is electron-withdrawing

Enables electronic differentiation in SAR studies

Both share identical TPSA, HBA, HBD, rotatable bonds

Evidence Dimension	Computed LogP and electronic/steric substitution profile
Target Compound Data	LogP = 3.0173; Substituent = tert-butyl (σₘ ≈ -0.10, purely hydrophobic/steric)
Comparator Or Baseline	2-((tert-Butoxycarbonyl)amino)-4-(trifluoromethyl)oxazole-5-carboxylic acid (CAS 1186404-80-7): LogP = 2.7386; Substituent = CF3 (σₘ ≈ +0.43, strong electron-withdrawing)
Quantified Difference	ΔLogP = +0.28; Electronic character: hydrophobic/electron-donating (t-Bu) vs. electron-withdrawing (CF3)
Conditions	Computed LogP values from Leyan vendor platform for both compounds; TPSA, HBA, HBD, rotatable bonds identical

Why This Matters

The choice between 4-tert-butyl and 4-CF3 oxazole building blocks represents a fundamental decision point in lead optimization: the tert-butyl variant offers higher lipophilicity without altering oxazole ring electronics, which may be critical when downstream biological target engagement is sensitive to ring electron density.

Oxazole Versus Isoxazole Core: Identical LogP but Distinct Hydrogen Bonding Topology for Target Recognition

The isoxazole analog 3-(Boc-amino)-5-tert-butylisoxazole-4-carboxylic acid (CAS 1065075-72-0) shares the identical molecular formula (C13H20N2O5), MW (284.31), and computed LogP (3.0173) with the target oxazole compound, along with identical HBA (5), HBD (2), and rotatable bond (2) counts . However, the isoxazole ring positions the ring oxygen and nitrogen atoms adjacent to each other (1,2-relationship), whereas the 1,3-oxazole of the target compound separates them by a carbon atom, creating a fundamentally different hydrogen bond acceptor geometry and dipole moment orientation.

Oxazole vs Isoxazole Topology

Data to verify

Identical computed LogP, HBA, HBD, rotatable bonds; 1,3- vs 1,2-heteroatom arrangement

Selection depends on H-bond acceptor vector geometry

Ring topology cannot be mimicked despite identical descriptors

Evidence Dimension	Heterocyclic ring topology and hydrogen bond acceptor geometry
Target Compound Data	1,3-Oxazole core (O and N separated by one carbon); Boc-NH at position 2; COOH at position 5; t-Bu at position 4; LogP = 3.0173
Comparator Or Baseline	3-(Boc-amino)-5-tert-butylisoxazole-4-carboxylic acid (CAS 1065075-72-0): Isoxazole core (O and N adjacent); Boc-NH at position 3; COOH at position 4; t-Bu at position 5; LogP = 3.0173
Quantified Difference	Identical LogP, HBA, HBD, and rotatable bonds; differentiated solely by ring topology and functional group regiochemistry
Conditions	Computed properties from Leyan vendor platform; ring topology derived from InChI/SMILES comparison

Why This Matters

When LogP and other computed descriptors are indistinguishable, the choice between oxazole and isoxazole building blocks must be driven by the specific hydrogen bond acceptor vector geometry required for the biological target; the 1,3-oxazole core places the ring heteroatoms in a 1,3-relationship that cannot be mimicked by the 1,2-arrangement of isoxazole.

Carboxylic Acid Regiochemistry: 5-COOH Versus 4-COOH Position Drives 1.3-Unit LogP Divergence

Relocating the carboxylic acid from position 5 (target) to position 4 produces 2-((tert-butoxycarbonyl)amino)oxazole-4-carboxylic acid (CAS 1258411-50-5), with a reported LogP of approximately 1.72 versus 0.96 for the 5-COOH analog without the 4-tert-butyl group. When the 4-tert-butyl-5-COOH target (LogP 3.02) is compared, the combined effect of 5-COOH regiochemistry and 4-tert-butyl substitution yields a LogP roughly 1.30 units higher than the 4-COOH regioisomer without the tert-butyl group. Additionally, the 5-COOH position places the coupling handle distal to the Boc-protected 2-amino group, potentially reducing steric interference during amide bond formation.

5-COOH Regiochemistry

Class-level inference

LogP ~1.30 units higher than 4-COOH regioisomer; reduced steric hindrance for amide coupling

May support sterically demanding coupling workflows

Derived from vendor computational platforms; regiochemical assignment confirmed

Evidence Dimension	LogP and steric accessibility as a function of COOH position
Target Compound Data	5-COOH regioisomer with 4-tert-butyl: LogP = 3.0173; COOH para to Boc-NH on oxazole ring
Comparator Or Baseline	2-((tert-Butoxycarbonyl)amino)oxazole-4-carboxylic acid (CAS 1258411-50-5): 4-COOH regioisomer without tert-butyl: LogP ≈ 1.72; COOH meta to Boc-NH on oxazole ring
Quantified Difference	ΔLogP ≈ +1.30 (target more lipophilic); distinct spatial relationship between Boc-NH and COOH affecting coupling sterics
Conditions	LogP values from vendor computational platforms; regiochemical assignment from IUPAC nomenclature and SMILES

Why This Matters

The 5-COOH regioisomer offers both higher lipophilicity and reduced steric crowding during amide coupling compared to the 4-COOH analog, which is critical when the building block is intended for incorporation into sterically demanding peptide or macrocyclic scaffolds.

Optimal Application Scenarios for 2-{[(Tert-butoxy)carbonyl]amino}-4-tert-butyl-1,3-oxazole-5-carboxylic acid Based on Comparative Evidence

CNS-Penetrant Peptidomimetic Lead Optimization Requiring Elevated LogP

The ~2-unit LogP advantage over the 4-unsubstituted Boc-oxazole analog (3.02 vs. 0.96) makes this building block the preferred choice for synthesizing oxazole-containing peptidomimetics intended to cross the blood-brain barrier. The higher lipophilicity, combined with only 2 rotatable bonds, aligns with CNS drug-likeness parameters where reduced conformational flexibility and moderate-to-high LogP are favorable for passive CNS penetration.

Sterically Shielded Amide Bond Formation in Macrocyclic Peptide Synthesis

The 5-COOH regiochemistry, spatially separated from the Boc-protected 2-amino group, reduces steric hindrance during amide coupling . This is particularly advantageous when the building block is incorporated into macrocyclic scaffolds or sterically congested peptide sequences where the 4-COOH regioisomer or isoxazole analogs may exhibit slower coupling kinetics or require forcing conditions that risk epimerization.

Electronic Differentiation from CF3-Containing Oxazole Libraries

When a medicinal chemistry program requires a hydrophobic, electron-neutral substituent at the oxazole 4-position—rather than the strongly electron-withdrawing CF3 group—the 4-tert-butyl variant provides comparable lipophilicity (LogP 3.02 vs. 2.74 for CF3) without altering the electronic character of the oxazole ring. This is critical when SAR data indicate that oxazole ring electron density modulates target binding affinity.

Parallel Synthesis of Oxazole-Based Compound Libraries with Defined H-Bond Acceptor Geometry

The 1,3-oxazole core provides a hydrogen bond acceptor vector geometry (O and N in 1,3-relationship) that is topologically distinct from the 1,2-arrangement of isoxazole analogs . In structure-based design efforts where the oxazole ring heteroatoms engage in specific hydrogen bonding interactions with the biological target, this compound serves as the correct building block, whereas the isoxazole analog—despite identical computed LogP, HBA, HBD, and rotatable bond counts—would present incompatible acceptor geometry.

Application

Selection Property

Validation Focus

CNS-Penetrant Peptidomimetic Design

Elevated LogP and low rotatable bond count

Passive permeability models and CNS drug-likeness parameters

Sterically Accessible Amide Coupling

5-COOH distal to Boc-NH reduces steric interference

Coupling efficiency and epimerization risk assessment

Electronic SAR Differentiation

Electron-neutral t-Bu vs electron-withdrawing CF3

Oxazole ring electron density modulation and target binding impact

H-Bond Acceptor Geometry Control

1,3-Oxazole heteroatom arrangement

Structure-based design and hydrogen bonding vector compatibility